Cas no 2172176-71-3 (4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol)

4-({1-[2-(2-Hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol is a versatile synthetic intermediate with potential applications in pharmaceutical and specialty chemical synthesis. Its structure features a pyrazole core functionalized with both hydroxyethoxy and amino alcohol side chains, offering multiple sites for further derivatization. The compound's balanced hydrophilicity, conferred by the hydroxyl and ether groups, enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Its bifunctional design allows for selective modifications, making it valuable in the development of biologically active molecules or polymer precursors. The presence of both primary and secondary hydroxyl groups provides flexibility in conjugation chemistry, enabling its incorporation into complex architectures. This compound is particularly suited for applications requiring controlled reactivity and tunable physicochemical properties.
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol structure
2172176-71-3 structure
Product Name:4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol
CAS No:2172176-71-3
MF:C11H21N3O3
MW:243.30274271965
CID:6449225
PubChem ID:165521747
Update Time:2025-05-26

4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol
    • EN300-1275087
    • 4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
    • 2172176-71-3
    • Inchi: 1S/C11H21N3O3/c1-10(16)2-3-12-11-8-13-14(9-11)4-6-17-7-5-15/h8-10,12,15-16H,2-7H2,1H3
    • InChI Key: XHTZXPZXLQQPPD-UHFFFAOYSA-N
    • SMILES: OC(C)CCNC1C=NN(C=1)CCOCCO

Computed Properties

  • Exact Mass: 243.15829154g/mol
  • Monoisotopic Mass: 243.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 79.5Ų

4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275087-1.0g
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
1g
$0.0 2023-06-08
Enamine
EN300-1275087-50mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
50mg
$1247.0 2023-10-01
Enamine
EN300-1275087-100mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
100mg
$1307.0 2023-10-01
Enamine
EN300-1275087-250mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
250mg
$1366.0 2023-10-01
Enamine
EN300-1275087-500mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
500mg
$1426.0 2023-10-01
Enamine
EN300-1275087-1000mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
1000mg
$1485.0 2023-10-01
Enamine
EN300-1275087-2500mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
2500mg
$2912.0 2023-10-01
Enamine
EN300-1275087-5000mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
5000mg
$4309.0 2023-10-01
Enamine
EN300-1275087-10000mg
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)butan-2-ol
2172176-71-3
10000mg
$6390.0 2023-10-01

Additional information on 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol

Introduction to 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol (CAS No. 2172176-71-3)

4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by its CAS number 2172176-71-3, has garnered attention due to its structural features and its implications in drug development. The molecule incorporates a pyrazole moiety, which is a heterocyclic ring system known for its wide range of pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties.

The presence of a hydroxyethoxy group in the side chain enhances the solubility and bioavailability of the compound, making it a promising candidate for further investigation in medicinal chemistry. The amino and butan-2-ol functional groups contribute to the compound's reactivity and potential interactions with biological targets. These structural elements collectively make 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol a versatile molecule with potential therapeutic applications.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold has been extensively studied for its ability to interact with enzymes and receptors involved in inflammation and cell proliferation. For instance, studies have shown that pyrazole derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This mechanism of action is particularly relevant in the development of anti-inflammatory drugs.

The hydroxyethoxy group in 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)butan-2-ol not only improves solubility but also allows for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological properties. This flexibility is crucial in drug discovery, as it allows researchers to fine-tune the molecular structure to optimize potency, selectivity, and pharmacokinetic profiles. The combination of these features makes this compound an attractive candidate for further exploration in medicinal chemistry.

The potential applications of 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-y]amino)butan--butan--20l> are vast and varied. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The pyrazole moiety, in particular, has been shown to interact with kinases and other signaling proteins that are critical for tumor growth and metastasis. By targeting these pathways, this compound could potentially inhibit cancer cell proliferation and induce apoptosis.

In addition to its potential anticancer properties, 4-{(12-(<0x0A><0x0A>>hydroxyethoxy>)ethyl-lH-pyrazol--<0x0A>>yl}amino)-<0x0A>>butan--<0x0A>>20l> may also have applications in the treatment of inflammatory diseases. The ability of pyrazole derivatives to modulate inflammatory responses has been well-documented in various preclinical studies. By inhibiting key inflammatory mediators such as prostaglandins and leukotrienes, this compound could provide relief from symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-{(12-(<0x0A>>hydroxyethoxy>)ethyl-lH-pyrazol--<0x0A>>yl}amino)-<0x0A>>butan--<0x0A>>20l> involves multiple steps and requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These methods allow for precise control over the formation of carbon-carbon bonds, which is essential for achieving the desired structural integrity.

The pharmacokinetic properties of 4-{(12-(<0x0A>>hydroxyethoxy>)ethyl-lH-pyrazol--<0x0A>>yl}amino)-<0x0A>>butan--<0x0A>>>l> are also critical factors that need to be evaluated during drug development. Studies have shown that compounds with good solubility and bioavailability are more likely to exhibit therapeutic efficacy when administered orally or intravenously. The presence of polar functional groups such as hydroxyl and amino groups enhances the solubility of this compound, making it a promising candidate for further clinical investigation.

In conclusion, 4-{(12-()ethyl-lH-pyrazol--yl}amino)->>l> represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activity. The combination of a pyrazole scaffold with hydroxyethoxy and amino functional groups makes this compound a versatile molecule with applications in various therapeutic areas. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for new drug development.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.